Cas no 57081-00-2 (Ethyl 4-Hydroxy-2-methylbenzoate)
57081-00-2 structure
Product Name:Ethyl 4-Hydroxy-2-methylbenzoate
CAS No:57081-00-2
MF:C10H12O3
MW:180.200483322144
CID:346536
PubChem ID:13356900
Update Time:2025-04-19
Ethyl 4-Hydroxy-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-hydroxy-2-methyl-, ethyl ester
- Ethyl 4-Hydroxy-2-Methyl benzoate
- SCHEMBL1656743
- Ethyl 4-hydroxy-2-methyl-benzoate
- DTXSID60538117
- CS-0189049
- BCP24577
- BS-50875
- AKOS022640500
- ethyl 4-hydroxy-2-methylbenzoate
- ethyl4-hydroxy-2-methylbenzoate
- 57081-00-2
- 4-hydroxy-2-methyl-benzoic acid ethyl ester
- MFCD12025348
- E85355
- KPFPCGFKQNSWSQ-UHFFFAOYSA-N
- DB-187426
- Ethyl 4-Hydroxy-2-methylbenzoate
-
- MDL: MFCD12025348
- Inchi: 1S/C10H12O3/c1-3-13-10(12)9-5-4-8(11)6-7(9)2/h4-6,11H,3H2,1-2H3
- InChI Key: KPFPCGFKQNSWSQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1C)O)=O
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 98-99 ºC
- Boiling Point: 290.0±20.0 ºC (760 Torr),
- Flash Point: 122.2±14.5 ºC,
- Solubility: Slightly soluble (1.4 g/l) (25 º C),
- PSA: 46.53
Ethyl 4-Hydroxy-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094665-5g |
Ethyl 4-hydroxy-2-methylbenzoate |
57081-00-2 | 97% | 5g |
$418.08 | 2023-09-01 | |
| Alichem | A019094665-10g |
Ethyl 4-hydroxy-2-methylbenzoate |
57081-00-2 | 97% | 10g |
$596.97 | 2023-09-01 | |
| Alichem | A019094665-25g |
Ethyl 4-hydroxy-2-methylbenzoate |
57081-00-2 | 97% | 25g |
$1025.10 | 2023-09-01 | |
| TRC | E939998-10mg |
Ethyl 4-Hydroxy-2-methylbenzoate |
57081-00-2 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939998-50mg |
Ethyl 4-Hydroxy-2-methylbenzoate |
57081-00-2 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E939998-100mg |
Ethyl 4-Hydroxy-2-methylbenzoate |
57081-00-2 | 100mg |
$ 230.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1263075-25g |
Benzoic acid, 4-hydroxy-2-methyl-, ethyl ester |
57081-00-2 | 97% | 25g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1263075-100g |
Benzoic acid, 4-hydroxy-2-methyl-, ethyl ester |
57081-00-2 | 97% | 100g |
$470 | 2024-06-06 | |
| 1PlusChem | 1P00IANB-1g |
Benzoic acid, 4-hydroxy-2-methyl-, ethyl ester |
57081-00-2 | 97% | 1g |
$9.00 | 2023-12-16 | |
| 1PlusChem | 1P00IANB-5g |
Benzoic acid, 4-hydroxy-2-methyl-, ethyl ester |
57081-00-2 | 97% | 5g |
$39.00 | 2023-12-16 |
Ethyl 4-Hydroxy-2-methylbenzoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
57081-00-2 (Ethyl 4-Hydroxy-2-methylbenzoate) Related Products
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- 55104-35-3(5-hydroxy-3H-isobenzofuran-1-one)
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- 7781-98-8(Ethyl 3-hydroxybenzoate)
- 9001-05-2(Catalase)
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